Cas no 144878-40-0 (4-Ethoxy-3-methoxycinnamic acid)

• Product Name: 4-Ethoxy-3-methoxycinnamic acid
• CAS No: 144878-40-0
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• MDL: MFCD00016849
• CID: 105558
• PubChem ID: 719769
• Update Time: 2025-04-18

4-Ethoxy-3-methoxycinnamic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(4-Ethoxy-3-methoxyphenyl)acrylic acid
• (2E)-3-(4-Ethoxy-3-methoxyphenyl)acrylic acid
• 2-Propenoic acid,3-(4-ethoxy-3-methoxyphenyl)-, (E)- (9CI)
• 2-propenoic acid, 3-(4-ethoxy-3-methoxyphenyl)-, (2E)-
• MFCD00016849
• J-008021
• Z2315575629
• (2E)-3-(4-ethoxy-3-methoxyphenyl)prop-2-enoic acid
• 3-(4-ethoxy-3-methoxyphenyl)acrylic acid
• CS-0369018
• 4-Ethoxy-3-Methoxycinnamic Acid
• 3-(4-ethoxy-3-methoxyphenyl)acrylicacid
• 58168-81-3
• VS-00519
• EN300-08913
• EN300-832899
• 4-BENZYLOXY-5-BROMO-2-(PYRROLIDIN-1-YL)PYRIMIDINE
• CS-0116978
• BB 0244822
• (E)-3-(4-Ethoxy-3-methoxy-phenyl)-acrylic acid
• 144878-40-0
• (E)-3-(4-ethoxy-3-methoxyphenyl)prop-2-enoic acid
• AKOS000109189
• A853277
• SCHEMBL3690896
• STK319213
• BBL000246
• ALBB-006670
• 4-Ethoxy-3-methoxycinnamic acid

• MDL： MFCD00016849
• Inchi： 1S/C12H14O4/c1-3-16-10-6-4-9(5-7-12(13)14)8-11(10)15-2/h4-8H,3H2,1-2H3,(H,13,14)/b7-5+
• InChI Key： LJMXXNVTJTYKRH-FNORWQNLSA-N
• SMILES： O(CC)C1C=CC(/C=C/C(=O)O)=CC=1OC

Computed Properties

• Exact Mass: 222.08922
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 378.5±27.0 °C at 760 mmHg
• Flash Point: Not available
• Refractive Index: 1.564
• PSA: 55.76
• LogP: 2.19170
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-Ethoxy-3-methoxycinnamic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)